5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95% (5-CF3MP) is a synthetic compound with a wide range of applications in the scientific and medical fields. It is a white crystalline solid that is insoluble in water and has a melting point of about 120°C. It is commonly used as an intermediate in the synthesis of pharmaceuticals and other compounds, and has also been used in the development of new drugs. 5-CF3MP is an important component of many drug formulations, and its properties make it an ideal choice for a wide range of applications.
Scientific Research Applications
5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95% has been used extensively in scientific research, particularly in the areas of synthesis and drug development. It is used as an intermediate in the synthesis of pharmaceuticals and other compounds, and has also been used in the development of new drugs. It has been used in the synthesis of a variety of compounds, including antifungal agents, antibiotics, anti-cancer drugs, and anti-inflammatory agents. It has also been used in the development of new drugs for the treatment of diseases such as HIV/AIDS, malaria, and tuberculosis.
Mechanism of Action
The mechanism of action of 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95% is not fully understood, but it is known to act as a catalyst in the synthesis of pharmaceuticals and other compounds. It is believed to act by forming a strong bond between the two reactants, allowing them to react more quickly and efficiently. It is also thought to act as a stabilizer, preventing the formation of unwanted side products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95% are not well-understood, as it is not typically used in a therapeutic context. However, it is known to be non-toxic and is not believed to have any adverse effects on humans or animals.
Advantages and Limitations for Lab Experiments
5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95% has many advantages when used in laboratory experiments. It is relatively inexpensive, easy to synthesize, and has a high purity. It is also non-toxic, making it safe to use in laboratory experiments. However, it is not very soluble in water and has a low solubility in organic solvents, which can make it difficult to work with in some experiments.
Future Directions
Given the wide range of applications of 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95%, there are many potential future directions for research. One area of research is the development of new drug formulations using 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95% as an intermediate. Another potential area of research is the development of new methods for synthesizing 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95%, including methods that are more efficient and cost-effective. Additionally, further research could be done to better understand the biochemical and physiological effects of 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95%, as well as its potential therapeutic applications. Finally, research could be done to explore the use of 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95% in other areas, such as the production of pesticides and other chemicals.
Synthesis Methods
The synthesis of 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95% is typically done by a two-step process. First, 3-chloro-4-fluorophenol is reacted with trifluoromethanesulfonic acid to form the intermediate 5-chloro-3-trifluoromethylphenol. This intermediate is then reacted with sodium hydroxide to form the desired product, 5-(3-Chloro-4-fluorophenyl)-3-trifluoromethylphenol, 95%. The reaction is typically carried out in an organic solvent such as ethanol or methanol, and the reaction time is usually around 1-2 hours.
properties
IUPAC Name |
3-(3-chloro-4-fluorophenyl)-5-(trifluoromethyl)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7ClF4O/c14-11-5-7(1-2-12(11)15)8-3-9(13(16,17)18)6-10(19)4-8/h1-6,19H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILTKFYPPSABDRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C2=CC(=CC(=C2)O)C(F)(F)F)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7ClF4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00686646 |
Source
|
Record name | 3'-Chloro-4'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00686646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
290.64 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1261990-29-7 |
Source
|
Record name | 3'-Chloro-4'-fluoro-5-(trifluoromethyl)[1,1'-biphenyl]-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00686646 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.